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Compound of Interest |

Compound Name: Red 28
CAS No.: 1342-88-7
Cat. No.: B1172332
Get Quote
. J

This guide provides immediate safety and logistical information for the handling of Red 28,
tailored for researchers, scientists, and drug development professionals. It offers procedural,
step-by-step guidance covering personal protective equipment (PPE), operational protocols,
and disposal plans to ensure laboratory safety and build confidence in chemical handling.

Important Note on "Red 28": The common name "Red 28" can refer to different chemical
entities with distinct hazard profiles. C.I. Direct Red 28 (also known as Congo Red, CAS 573-
58-0) is classified by some suppliers as a substance that may cause cancer and is suspected
of damaging an unborn child.[1][2] In contrast, D&C Red No. 28 (Cl 45410) is often presented
with a lower hazard profile.[3] This guide adopts a precautionary approach, aligning with the
safety requirements for the more hazardous C.I. Direct Red 28. Laboratories should always
consult the specific Safety Data Sheet (SDS) for the exact product in use.

Hazard Identification and Quantitative Data

A summary of key safety data for C.I. Direct Red 28 is provided below. This information is
critical for risk assessment prior to handling the substance.
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Hazard Category Classification & Data Source SDS Reference
Acute Toxicity (Oral) LD50 Rat: 15,200 mg/kg [4]
Carcinogenicity May cause cancer (H350)

_ . Suspected of damaging the
Reproductive Toxicity ] [2]
unborn child (H361d)

o Causes serious eye irritation
Eye Irritation [5]
(H319)

) Very toxic to aquatic life with
Agquatic Hazard _ [5]
long-lasting effects

) Health: 2, Flammability: 1,
NFPA Rating o [4]
Reactivity: 0

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in mitigating exposure risks. The
following equipment is mandatory when handling Red 28 powder.
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PPE Category Specification Rationale & Best Practices

Always wear unlined, elbow-
) Chemical-resistant gloves length gloves to protect wrists.
Hand Protection o
(e.g., Nitrile) [6] Check for tears or holes

before each use.

Safety glasses with side
shields offer minimum
] Chemical safety goggles or a protection; snug-fitting goggles
Eye & Face Protection ) ] i
face shield are required when pouring or
mixing to prevent eye contact

from dust or splashes.[3][4][6]

Required to prevent inhalation

] of fine dust particles, especially
) ] NIOSH-approved respirator )
Respiratory Protection when handling the powder
(e.g., N95 dust mask) ] )
outside of a chemical fume

hood.[3][4]

Wear a clean, dry protective

] ) suit or lab coat that covers the
) Protective clothing (e.g., lab ] ]
Body Protection entire body from wrists to
coat, coveralls) ]
ankles to prevent skin contact.

[3161[7]

Operational and Handling Protocol

Adherence to a systematic workflow is essential for safe handling. Always work in a well-
ventilated area, preferably within a chemical fume hood, to minimize dust formation and
inhalation risk.[4][7]

Step 1: Preparation and Pre-Handling
e Consult SDS: Read the specific Safety Data Sheet for the Red 28 product you are using.

o Area Preparation: Ensure the work area is clean and uncluttered. Locate and verify the
functionality of the nearest eyewash station and safety shower.
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» Ventilation: Perform all handling of Red 28 powder inside a certified chemical fume hood.[2]
e Don PPE: Put on all required PPE as specified in the table above.
Step 2: Handling the Chemical

» Weighing: To minimize dust generation, weigh the powder carefully. Use a container that can
be securely closed.

e Solution Preparation: When creating a solution, slowly add the Red 28 powder to the solvent
to avoid splashing and dust formation.

o Avoid Incompatibilities: Keep Red 28 away from strong acids and bases, direct sunlight, and
extreme temperatures.[4]

Step 3: Post-Handling and Decontamination
o Clean-Up: Decontaminate the work surface thoroughly after use.

o Doff PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be
removed last.

e Hygiene: Wash hands and any exposed skin areas thoroughly with soap and water after
handling and before leaving the work area.[4][7] Do not eat, drink, or smoke in the handling
area.[4][7]

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15-20 minutes, also under the eyelids.
[31[4][8] Seek medical attention if irritation

persists.[4][8]

Skin Contact

Remove contaminated clothing and wash all
exposed skin with mild soap and water.[4] Seek

medical attention if symptoms occur.[3]

Move the victim to fresh air and allow them to

Inhalation rest.[3][4] If breathing is difficult, provide oxygen.
Seek medical advice if discomfort persists.[8]
) Rinse mouth with water.[4] Do not induce
Ingestion

vomiting.[3][8] Seek medical attention.[3]

Accidental Spill

Evacuate unnecessary personnel.[4] Equip the
cleanup crew with proper protection.[4] On land,
sweep or shovel the material into suitable
containers, minimizing dust generation.[4]

Prevent entry into sewers and public waters.[4]

Disposal Plan

Waste generated from handling Red 28 must be treated as hazardous waste.

o Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed container. Do not mix with other waste.[2]

e Regulatory Compliance: This material and its container must be disposed of as hazardous

waste in accordance with local, regional, and national regulations.[1] Do not empty into

drains or release to the environment.[4]

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific guidance on hazardous waste disposal procedures.

Safe Handling Workflow Diagram
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The following diagram illustrates the logical steps for the safe handling of Red 28, from initial
planning to final disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Red 28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1172332/docs?utm_src=pdf-body-img#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/product/b1172332/docs?utm_src=pdf-body#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/product/b1172332?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/medias/SDB-0322-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzIzMjJ8YXBwbGljYXRpb24vcGRmfGFHWTVMMmd6Wmk4NU1UZzBOall6TnprM056a3dMMU5FUWw4d016SXlYMGxGWDBWT0xuQmtaZ3w1OTY2ZmFlODRkZmE3YmYzZjA5ZWVmMjc0MWRhZjIzZDM5ODE0MDI5NjA3YjI0YzhlNzY5MDUzN2YzNzZjOGU3
https://www.merckmillipore.com/Web-CH-Site/de_DE/-/CHF/ShowDocument-File?ProductSKU=MDA_CHEM-109514&DocumentType=MSD&DocumentId=109514_SDS_MY_EN.PDF&DocumentUID=12003457&Language=EN&Country=MY&Origin=PDP
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dw4c240da6/msds/sds-pigment-dc-red-28.pdf
https://www.sirchie.com/media/resourcecenter/item/l/v/lv511_1.pdf
https://sds.chemtel.net/webclients/safariland/finished_goods/Lightning%20Powder%20-%20Lightning%20Powder%20Basic%20Red%2028.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://sdfine.com/media/catalog/product/attachment/30025MSDS.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25264.pdf
https://www.benchchem.com/product/b1172332/docs#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/product/b1172332/docs#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/product/b1172332/docs#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/product/b1172332/docs#essential-safety-and-handling-protocols-for-red-28
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1172332?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172332?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

